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Compound of Interest

Compound Name: Dihexyl adipate

Cat. No.: B092136 Get Quote

Dihexyl Adipate: A Toxicological and Safety
Profile
An In-depth Technical Guide for Researchers and Drug Development Professionals

Dihexyl adipate (CAS No. 110-33-8), the diester of hexyl alcohol and adipic acid, is a chemical

compound used in various industrial applications. This technical guide provides a

comprehensive overview of the available toxicological data and safety profile of dihexyl
adipate to support its safe handling and use in research and development.

Acute Toxicity
Dihexyl adipate exhibits a low order of acute toxicity based on available data from studies in

rats and mice.

Oral Toxicity
Studies in rats indicate an oral LD50 of >5,000 mg/kg, suggesting a very low acute toxicity via

the oral route.[1] An oral LD50 in mice has been reported as 19,600 mg/kg.[2]

Inhalation Toxicity
An inhalation study in rats reported an LC50 of >5.7 mg/L for a 4-hour exposure, indicating low

acute toxicity via inhalation.[1]
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Dermal Toxicity
Specific quantitative dermal toxicity data for dihexyl adipate were not found in the reviewed

literature.

Table 1: Summary of Acute Toxicity Data for Dihexyl Adipate

Species
Route of
Exposure

Endpoint Value Reference

Rat Oral LD50 > 5,000 mg/kg [1]

Mouse Oral LD50 19,600 mg/kg [2]

Rat Inhalation (4h) LC50 > 5.7 mg/L [1]

Irritation and Sensitization
Based on the available information, dihexyl adipate is not considered to be a significant skin

or eye irritant, nor a skin sensitizer.

Skin Irritation
Dihexyl adipate is not classified as a skin irritant.[1]

Eye Irritation
Dihexyl adipate is not classified as an eye irritant.[1] General exposure may cause irritation to

the eyes, nose, and throat.[3]

Skin Sensitization
Dihexyl adipate is not considered to be a skin sensitizer.[1]

Repeated Dose Toxicity
Dihexyl adipate is not classified as a specific target organ toxicant following repeated

exposure.[1] However, detailed study reports on sub-chronic or chronic toxicity were not

available in the public domain.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b092136?utm_src=pdf-body
https://www.benchchem.com/product/b092136?utm_src=pdf-body
https://sasoldcproducts.blob.core.windows.net/documents/Safety%20Datasheets/d7ca12e6-b48d_EU_LINPLAST%206%20MA%20PLASTICIZER_EN-US.pdf
http://www.thegoodscentscompany.com/data/rw1309401.html
https://sasoldcproducts.blob.core.windows.net/documents/Safety%20Datasheets/d7ca12e6-b48d_EU_LINPLAST%206%20MA%20PLASTICIZER_EN-US.pdf
https://www.benchchem.com/product/b092136?utm_src=pdf-body
https://www.benchchem.com/product/b092136?utm_src=pdf-body
https://sasoldcproducts.blob.core.windows.net/documents/Safety%20Datasheets/d7ca12e6-b48d_EU_LINPLAST%206%20MA%20PLASTICIZER_EN-US.pdf
https://www.benchchem.com/product/b092136?utm_src=pdf-body
https://sasoldcproducts.blob.core.windows.net/documents/Safety%20Datasheets/d7ca12e6-b48d_EU_LINPLAST%206%20MA%20PLASTICIZER_EN-US.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8120036_EN.htm
https://www.benchchem.com/product/b092136?utm_src=pdf-body
https://sasoldcproducts.blob.core.windows.net/documents/Safety%20Datasheets/d7ca12e6-b48d_EU_LINPLAST%206%20MA%20PLASTICIZER_EN-US.pdf
https://www.benchchem.com/product/b092136?utm_src=pdf-body
https://sasoldcproducts.blob.core.windows.net/documents/Safety%20Datasheets/d7ca12e6-b48d_EU_LINPLAST%206%20MA%20PLASTICIZER_EN-US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Genotoxicity
In vitro genotoxicity data suggests that dihexyl adipate is not genotoxic.[1] Specific details of

the assays conducted were not available in the reviewed literature.

Table 2: Summary of Genotoxicity Data for Dihexyl Adipate

Assay Type System Result Reference

In vitro Not specified Negative [1]

Carcinogenicity
Due to the lack of genotoxic potential, dihexyl adipate is not expected to have carcinogenic

properties.[1] No long-term carcinogenicity studies in animals were found in the reviewed

literature.

Reproductive and Developmental Toxicity
No data on the reproductive or developmental toxicity of dihexyl adipate were found in the

reviewed literature.

Experimental Protocols
While detailed experimental protocols for the toxicological studies on dihexyl adipate are not

publicly available, some studies were conducted following standardized guidelines.

Acute Oral Toxicity (as per OECD Test Guideline 401)
The acute oral toxicity of dihexyl adipate in rats was assessed based on OECD Test Guideline

401.[1] This guideline typically involves the administration of the test substance in graduated

doses to several groups of experimental animals. Observations of effects and mortality are

made over a period of time, typically 14 days. The LD50 is then calculated as the statistically

derived single dose of a substance that can be expected to cause death in 50% of the animals.
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Acute Oral Toxicity Study Workflow (OECD 401)

Dose Range-Finding Study Main Study:
Graduated Doses to Animal Groups

Determine Dose Levels
Single Oral Administration Observation Period (14 days):

Clinical Signs & Mortality Gross Necropsy LD50 Calculation

Click to download full resolution via product page

Acute Oral Toxicity Experimental Workflow

Acute Inhalation Toxicity (as per OECD Test Guideline
403)
The acute inhalation toxicity study in rats was conducted in accordance with OECD Test

Guideline 403.[1] This guideline exposes animals to the test substance, typically as a gas,

vapor, or aerosol, for a defined period. The animals are then observed for a subsequent period

for signs of toxicity and mortality.

Safety Assessment Logic
The overall safety assessment of a chemical like dihexyl adipate follows a logical progression,

starting from acute toxicity and moving towards more complex endpoints. The available data for

dihexyl adipate allows for a partial assessment, with significant data gaps remaining.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b092136?utm_src=pdf-body-img
https://sasoldcproducts.blob.core.windows.net/documents/Safety%20Datasheets/d7ca12e6-b48d_EU_LINPLAST%206%20MA%20PLASTICIZER_EN-US.pdf
https://www.benchchem.com/product/b092136?utm_src=pdf-body
https://www.benchchem.com/product/b092136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Assessment Logic for Dihexyl Adipate

Acute Toxicity
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Result: Low Toxicity
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Result: Not an Irritant/Sensitizer

Genotoxicity
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Result: Not Genotoxic
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Conclusion: Not Expected to be Carcinogenic

Overall Safety Profile:
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but significant data gaps exist.
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Logical Flow of Dihexyl Adipate Safety Assessment

Conclusion and Data Gaps
Based on the available toxicological data, dihexyl adipate exhibits low acute toxicity via oral

and inhalation routes. It is not considered to be a skin or eye irritant, nor a skin sensitizer.

Furthermore, in vitro testing suggests it is not genotoxic, leading to the conclusion that it is

unlikely to be a carcinogen.
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However, significant data gaps exist in the toxicological profile of dihexyl adipate. There is a

lack of publicly available, detailed studies on repeated dose toxicity, reproductive toxicity, and

developmental toxicity. A comprehensive safety assessment would require further investigation

into these endpoints. Researchers and drug development professionals should exercise

appropriate caution and consider the need for further testing depending on the specific

application and potential for human exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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